IACS-8968

• Molecular Formula: C17H18F3N5O2
• Molecular Weight: 381.35 g/mol
• InChI: InChI=1S/C17H18F3N5O2/c1-15(2)8-24(4-3-16(15)13(26)22-14(27)23-16)12-6-10(17(18,19)20)5-11-7-21-9-25(11)12/h5-7,9H,3-4,8H2,1-2H3,(H2,22,23,26,27)
• InChIKey: UBMTZODMRPHSBC-UHFFFAOYSA-N

IACS-8968: Dual IDO/TDO Inhibitor

IACS-8968 is a small molecule dual inhibitor of indoleamine 2,3-dioxygenase (IDO) and tryptophan 2,3-dioxygenase (TDO), key enzymes in the kynurenine pathway of tryptophan metabolism [1]. It is identified as a novel, potent inhibitor in this class . Its mechanism of action, validated through X-ray crystallography, involves binding to the IDO1 apoenzyme [1]. This compound is a product of the Institute for Applied Cancer Science (IACS) at the University of Texas MD Anderson Cancer Center [1].

Dual IDO/TDO pathway study context, not selective IDO1 inhibition

Preclinical immuno-oncology tool compound for kynurenine pathway assays

Enantiomer-specific identity; confirm intended stereochemical form before use

• [1] Leonard, P.G., Cross, J.B. (2021). Crystal structure of the indoleamine 2,3-dioxygenase 1 (IDO1) complexed with IACS-8968. RCSB PDB. DOI: 10.2210/pdb7m7d/pdb View Source

Why Generic Substitution Fails for IACS-8968

IACS-8968 exhibits a specific dual-target inhibition profile, with documented pIC50 values of 6.43 for IDO and <5 for TDO . This differs from selective inhibitors like epacadostat, which is a potent IDO1 inhibitor with a reported IC50 of 71.8 nM, but lacks significant TDO activity [1]. Similarly, it is distinct from selective TDO inhibitors like LM10, which shows IC50 values of 0.62 μM and 2 μM for human and mouse TDO, respectively [2]. This dual mechanism is critical for its validated application in enhancing the cytotoxicity of temozolomide (TMZ) in TDO2-overexpressing glioma cells, a specific context where single-pathway inhibition may be insufficient [3].

IDO/TDO selectivity profile varies among analogs; dual inhibition is not guaranteed by nominal target class overlap.

Binding interactions confirmed by co-crystal structure may not transfer to analogs; functional reproducibility requires assay-specific validation.

Enantiomeric forms (R/S) have distinct CAS numbers; substitution may cause experimental irreproducibility.

• [1] Biochempartner. Epacadostat Datasheet. View Source
• [2] BCP ChemLab. LM10 Datasheet. View Source
• [3] PMC9251687. (2022). TDO2 and tryptophan metabolites promote kynurenine/AhR signals to facilitate glioma progression and immunosuppression. View Source

IACS-8968 Comparative Evidence

Dual IDO/TDO Inhibition Profile

IACS-8968 is a dual inhibitor of IDO and TDO, a profile that differentiates it from selective inhibitors like epacadostat (IDO1-selective, IC50 71.8 nM) and LM10 (TDO-selective, IC50 0.62 μM for human TDO). Its inhibitory potency is reported as pIC50 values of 6.43 for IDO and <5 for TDO .

Dual Inhibition Profile

Data to verify

pIC50 IDO 6.43
TDO

Supports weak dual-target engagement context, distinct from selective IDO1 inhibitors.

Biochemical enzyme assay; comparative validation advised.

Evidence Dimension	Target inhibition profile
Target Compound Data	pIC50: 6.43 (IDO), <5 (TDO)
Comparator Or Baseline	Epacadostat: IDO1 IC50 = 71.8 nM. LM10: hTDO IC50 = 0.62 μM.
Quantified Difference	Qualitative difference in target profile (dual vs. selective)
Conditions	Biochemical assays

Why This Matters

The dual inhibition of IDO and TDO provides a distinct mechanism of action relevant for research models where tumor immune evasion may rely on both enzymes, a scenario not addressed by selective inhibitors.

IDO1 Co-crystal Structure

The precise binding interaction of IACS-8968 with its target has been experimentally determined. A co-crystal structure of IACS-8968 bound to the IDO1 apoenzyme has been solved at 2.60 Å resolution (PDB ID: 7M7D), confirming its direct engagement with the target [1].

Co-crystal Structure

Reported

PDB ID 7M7D, 2.45 Å resolution

Enables structure-based experimental design and SAR analysis.

Heme-iron coordination observed; tool for docking studies.

Evidence Dimension	Structural characterization of target binding
Target Compound Data	Co-crystal structure with IDO1 (PDB ID: 7M7D)
Comparator Or Baseline	Not applicable; structural data is not available for all comparators.
Quantified Difference	Not applicable
Conditions	X-ray diffraction analysis of purified IDO1 protein complex

Why This Matters

Having a publicly available, high-resolution co-crystal structure provides researchers with a validated binding mode and a robust structural basis for understanding its mechanism of action and potential for off-target effects.

• [1] Leonard, P.G., Cross, J.B. (2021). Crystal structure of the indoleamine 2,3-dioxygenase 1 (IDO1) complexed with IACS-8968. RCSB PDB. DOI: 10.2210/pdb7m7d/pdb View Source

Enantiomer-Specific Procurement

In TDO2-overexpressing LN229 and U87 glioma cells, co-treatment with IACS-8968 significantly strengthened the cytotoxicity of the standard-of-care chemotherapy, temozolomide (TMZ) [1]. Furthermore, blocking TDO2 signals with IACS-8968 suppressed both colony formation and invasion capabilities of these glioma cell lines [1].

Enantiomer Identity

Specification review

IACS-8968 (CAS 2144425-14-7)
vs. S-enantiomer (2239305-70-3) / R-enantiomer (2239305-67-8)

Prevents enantiomer substitution errors and experimental irreproducibility.

Distinct CAS; verify intended stereochemical form.

Evidence Dimension	Enhancement of chemotherapy cytotoxicity in vitro
Target Compound Data	Significant strengthening of TMZ cytotoxicity in TDO2-overexpressing glioma cells.
Comparator Or Baseline	TMZ treatment alone
Quantified Difference	Qualitative improvement observed in cell viability, colony formation, and invasion assays.
Conditions	In vitro assays using LN229 and U87 human glioma cell lines with TDO2 overexpression.

Why This Matters

This evidence supports the selection of IACS-8968 for research applications focused on overcoming resistance to TMZ in glioma, particularly in tumors characterized by high TDO2 expression.

• [1] PMC9251687. (2022). TDO2 and tryptophan metabolites promote kynurenine/AhR signals to facilitate glioma progression and immunosuppression. View Source

IACS-8968 Research & Procurement Applications

Kynurenine Pathway Suppression in Vitro

IACS-8968 is a suitable tool compound for dissecting the combined roles of both IDO and TDO in the kynurenine pathway. Its dual inhibition profile and characterized binding to the IDO1 apoenzyme [1] make it ideal for experiments designed to simultaneously block both upstream sources of immunosuppressive kynurenine, providing a more complete pathway inhibition than selective IDO1 or TDO inhibitors .

Structure-Based Drug Design

Researchers studying glioma, particularly glioblastoma (GBM), should prioritize IACS-8968 for combination studies with temozolomide (TMZ). Preclinical evidence demonstrates that it significantly enhances TMZ's cytotoxicity and suppresses malignant features like colony formation and invasion in TDO2-overexpressing glioma cells [2]. This positions IACS-8968 as a key compound for validating combination therapy strategies in this specific oncological context [2].

Chemical Probe & Assay Development

The availability of a high-resolution co-crystal structure of IACS-8968 bound to its target (PDB ID: 7M7D) provides an invaluable resource for medicinal chemists and structural biologists [1]. This data enables precise structure-activity relationship (SAR) studies to understand key molecular interactions and can guide the rational design of novel analogs with potentially improved potency, selectivity, or pharmacokinetic properties [1].

Application

Selection Property

Validation Focus

In vitro kynurenine pathway studies

Dual IDO/TDO target engagement profile

Kynurenine production modulation endpoints

Structure-guided inhibitor design

Experimentally resolved IDO1 binding pose

Molecular docking and SAR model reproducibility

IDO/TDO biochemical assay development

Defined dual-target inhibition context

Assay calibration and benchmark consistency

Preclinical combination studies in tumor models

Dual IDO/TDO mechanism in tumor microenvironment

Synergy/additivity endpoints with standard-of-care agents

• [1] Leonard, P.G., Cross, J.B. (2021). Crystal structure of the indoleamine 2,3-dioxygenase 1 (IDO1) complexed with IACS-8968. RCSB PDB. DOI: 10.2210/pdb7m7d/pdb View Source
• [2] PMC9251687. (2022). TDO2 and tryptophan metabolites promote kynurenine/AhR signals to facilitate glioma progression and immunosuppression. View Source